![molecular formula C17H21N3O2S B4710811 N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide](/img/structure/B4710811.png)
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide
Overview
Description
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide belongs to a class of compounds that have been extensively researched for their diverse biological activities and potential applications in various fields. These compounds are known for their structural uniqueness and the presence of a thiadiazole ring, which is a crucial component in medicinal chemistry.
Synthesis Analysis
The synthesis of similar this compound derivatives involves multi-step reactions, including condensation processes. Wang et al. (2010) described the synthesis of related compounds and established their structures using MS, IR, CHN, and 1H NMR spectral data (Wang et al., 2010).
Molecular Structure Analysis
The molecular structure of compounds in this category, including crystal structure analysis, has been a subject of interest. For instance, Zhao et al. (2003) reported the synthesis of α-substituted phenoxy-N-methyl-1,2,3-thiadiazole-4-acetamides and confirmed their structure through X-ray diffraction (Zhao et al., 2003).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, leading to the formation of different derivatives with potential biological activities. The reactions often involve the use of carbodiimides, as demonstrated by Yu et al. (2014), who synthesized novel derivatives via carbodiimide condensation (Yu et al., 2014).
Physical Properties Analysis
The physical properties, such as melting points, solubility, and crystalline structure, are crucial in understanding the stability and applications of these compounds. Boechat et al. (2011) analyzed the crystal structures of related compounds, providing insights into their physical characteristics (Boechat et al., 2011).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are key to determining the applications and efficacy of these compounds. Mohammadi-Farani et al. (2014) synthesized a series of derivatives and characterized their chemical structures through various spectroscopic methods, contributing to our understanding of their chemical properties (Mohammadi-Farani et al., 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2S/c1-12(21)18-17-20-19-16(23-17)11-22-15-9-7-14(8-10-15)13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,18,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCUVQIIXCUQKKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(S1)COC2=CC=C(C=C2)C3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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